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Compound of Interest

Compound Name: MRT68921 hydrochloride

Cat. No.: B3028447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of MRT68921
hydrochloride, a potent dual inhibitor of Unc-51 like autophagy activating kinase 1 (ULK1) and

ULK2.[1][2] Proper handling and preparation of MRT68921 hydrochloride in Dimethyl

Sulfoxide (DMSO) are crucial for accurate and reproducible experimental results.

Chemical Information
Property Value

IUPAC Name

N-[3-[[5-cyclopropyl-2-[(1,2,3,4-tetrahydro-2-

methyl-6-isoquinolinyl)amino]-4-

pyrimidinyl]amino]propyl]-

cyclobutanecarboxamide hydrochloride

Molecular Formula C₂₅H₃₄N₆O · xHCl

Molecular Weight 434.58 g/mol (free base)[1][3][4]

CAS Number 2070014-87-6

Mechanism of Action

Potent dual inhibitor of ULK1 (IC₅₀ = 2.9 nM)

and ULK2 (IC₅₀ = 1.1 nM), key kinases in the

autophagy signaling pathway.[1][2]
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Solubility Data
The solubility of MRT68921 hydrochloride in DMSO can vary between batches and is

influenced by factors such as the purity of the DMSO and the presence of moisture. It is

recommended to use fresh, anhydrous DMSO for the preparation of stock solutions.[1]

Supplier/Source
Reported Solubility in
DMSO

Notes

Selleck Chemicals 5 mg/mL

Warming in a 50°C water bath

is recommended.[5] Also lists

10 mg/mL.[1]

TargetMol 10 mg/mL (23.01 mM) Heating is recommended.[4]

Cayman Chemical ~3 mg/mL

RayBiotech ≥2.2 mg/mL
Ultrasonic and warming are

recommended.[3]

Note: The solubility of MRT68921 is poor in aqueous solutions.[6] For experiments requiring

aqueous buffers, it is advised to first dissolve the compound in DMSO and then dilute it with the

aqueous buffer of choice.[6]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of MRT68921
hydrochloride, assuming a molecular weight of 471.04 g/mol for the monohydrochloride form

(434.58 + 36.46). Always refer to the batch-specific molecular weight provided on the certificate

of analysis.

Materials:

MRT68921 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of MRT68921 hydrochloride needed:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 471.04 g/mol * 1000 mg/g = 4.71 mg

Weigh the compound: Carefully weigh out 4.71 mg of MRT68921 hydrochloride powder

and place it in a sterile microcentrifuge tube.

Add DMSO: Add 1 mL of anhydrous DMSO to the tube containing the powder.

Dissolve the compound:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, gentle warming in a water bath at 37-50°C for 5-10

minutes can aid dissolution.[5]

Alternatively, sonication for 5-10 minutes can be used to facilitate dissolution.[3]

Ensure complete dissolution: Visually inspect the solution to ensure that no solid particles

are present. The solution should be clear.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage.[4][6] Under these

conditions, the stock solution in DMSO should be stable for at least one year.[4]
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Caption: Workflow for preparing a stock solution of MRT68921 hydrochloride in DMSO.

Signaling Pathway
MRT68921 hydrochloride inhibits the initiation of autophagy by targeting the ULK1/2 kinases.

Autophagy is a cellular process responsible for the degradation of cellular components. Under

normal conditions, mTOR (mammalian target of rapamycin) phosphorylates and inactivates the

ULK1/2 complex. When mTOR is inhibited (e.g., by starvation or rapamycin), the ULK1/2

complex is activated, leading to the initiation of autophagy. MRT68921 directly inhibits the

kinase activity of ULK1 and ULK2, thereby blocking the autophagic process.
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Caption: Simplified signaling pathway showing the inhibitory effect of MRT68921 on the ULK1/2

complex in autophagy.

Safety Precautions
MRT68921 hydrochloride is intended for research use only and is not for human or veterinary

use.[3] It should be handled as a hazardous material.[6] Always wear appropriate personal

protective equipment (PPE), including gloves, a lab coat, and safety glasses, when handling

this compound. Avoid ingestion, inhalation, and contact with skin and eyes.[6] Wash hands
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thoroughly after handling. Refer to the Safety Data Sheet (SDS) for complete safety

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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